Cas no 89881-32-3 (2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide)

• Product Name: 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide
• CAS No: 89881-32-3
• MF: C₁₂H₇N₅O₉
• MW: 365.212082147598
• CID: 4664329
• Update Time: 2025-06-08

2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide

• Inchi： 1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5+
• InChI Key： XXUXXCZCUGIGPP-WLRTZDKTSA-N
• SMILES： C(N/N=C/C1=CC=C([N+]([O-])=O)O1)(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7

Additional information on 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide

Comprehensive Analysis of 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide (CAS No. 89881-32-3)

The compound 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide (CAS No. 89881-32-3) is a nitrofuran-derived hydrazide with significant potential in pharmaceutical research and material science. Its unique molecular structure, featuring a nitrofuran moiety and a dinitrobenzohydrazide backbone, has attracted attention for its bioactive properties. Researchers are increasingly exploring its applications in antimicrobial agents and chemo-sensors, aligning with current trends in drug discovery and environmental monitoring.

In recent years, the demand for nitrofuran derivatives has surged due to their broad-spectrum activity against resistant pathogens. The 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide stands out for its synergistic effects when combined with other antimicrobial compounds. This aligns with the global focus on antibiotic alternatives, a hot topic in medical forums and scientific publications. Its chelating ability also makes it a candidate for metal ion detection, addressing growing concerns about water contamination.

Synthetic routes for CAS No. 89881-32-3 often involve condensation reactions between 5-nitrofuran-2-carbaldehyde and 3,5-dinitrosalicylhydrazide. Optimization of these methods is frequently discussed in organic chemistry communities, particularly regarding yield improvement and green chemistry principles. The compound's crystallographic data reveals interesting intermolecular interactions, making it a subject of computational chemistry studies focused on molecular docking and QSAR modeling.

From a spectroscopic characterization perspective, 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide exhibits distinct UV-Vis absorption bands and IR vibrational modes. These features are valuable for analytical method development, especially in quality control protocols for pharmaceutical intermediates. The compound's fluorescence properties have also been investigated for potential bioimaging applications, connecting to the booming field of diagnostic probes.

Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of CAS No. 89881-32-3. This resonates with frequent searches about compound preservation and degradation prevention in research laboratories. The thermal behavior of this compound, analyzed through DSC and TGA, provides insights for formulation scientists working on drug delivery systems.

In the context of intellectual property, several patents mention derivatives of 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide, particularly for agricultural applications. This reflects the growing intersection between medicinal chemistry and crop protection strategies. The compound's structure-activity relationships continue to be a subject of molecular modification studies, aiming to enhance its selectivity and reduce potential off-target effects.

Environmental fate studies of nitrofuran-containing compounds like CAS No. 89881-32-3 have gained importance in ecotoxicology research. The scientific community is particularly interested in their biodegradation pathways and ecological impact assessment, responding to public concerns about sustainable chemistry. Advanced HPLC-MS methods have been developed to trace such compounds in environmental matrices.

From a regulatory perspective, proper safety data sheets must accompany 2-hydroxy-3,5-dinitro-N'-[(1E)-(5-nitrofuran-2-yl)methylidene]benzohydrazide during transportation and handling. This aligns with industry searches about chemical compliance and laboratory safety standards. The compound's material safety data is frequently updated in chemical databases, reflecting the dynamic nature of hazard communication protocols.

Future research directions for 89881-32-3 may explore its potential in nanotechnology applications, particularly as a surface modifier for nanoparticle functionalization. The compound's electron-withdrawing groups make it interesting for organic electronics research, connecting to the expanding field of flexible materials. Cross-disciplinary studies combining computational predictions with experimental validation are expected to uncover novel applications for this versatile molecule.